Cas no 477493-80-4 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide
• CAS No: 477493-80-4
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 5823545
• PubChem ID: 3565912
• Update Time: 2025-05-20

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(diethylamino)benzamide
• Benzamide, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-4-(diethylamino)-
• SR-01000908117
• SR-01000908117-1
• AKOS024600229
• Oprea1_524144
• AB00672587-01
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide
• F0806-0587
• 477493-80-4

• Inchi： 1S/C20H23N3OS/c1-3-23(4-2)15-11-9-14(10-12-15)19(24)22-20-17(13-21)16-7-5-6-8-18(16)25-20/h9-12H,3-8H2,1-2H3,(H,22,24)
• InChI Key： ZHHLBIYUTRPRSL-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C#N)(=O)C1=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 490.1±45.0 °C(Predicted)
• pka: 13.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide (CAS No. 477493-80-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide (CAS No. 477493-80-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide (CAS No. 477493-80-4) is characterized by a benzothiophene core with a cyano group and a diethylamino-substituted benzamide moiety. The benzothiophene scaffold is known for its versatility and has been extensively studied in the development of various pharmaceutical agents. The presence of the cyano group and the diethylamino functionality imparts unique properties to the molecule, making it an attractive candidate for drug discovery.

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide typically involves multi-step reactions. One common approach is to start with the synthesis of the benzothiophene core through a cyclization reaction followed by functionalization with the cyano group and the diethylamino-substituted benzamide. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound, which is crucial for its potential use in clinical settings.

Biological Activities and Mechanisms of Action

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide has been investigated for its diverse biological activities. One of the most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. The mechanism underlying this activity is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory effects, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide has also demonstrated promising anti-cancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of Akt and ERK1/2 kinases, which are key regulators of cell growth and survival.

Clinical Applications and Future Directions

The potential clinical applications of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide are vast and varied. Given its anti-inflammatory properties, it holds promise as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that this compound can significantly reduce inflammation and improve disease symptoms in animal models.

In the context of cancer therapy, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide has shown efficacy against several types of cancer cells. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Early-stage clinical trials are also being planned to assess its therapeutic potential in human patients.

Conclusion

In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(diethylamino)benzamide (CAS No. 477493-80-4) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic properties, it is likely that this compound will play an important role in the treatment of various diseases in the future.